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Compound of Interest

6-Methyl-2-
Compound Name:

pyridinecarboxaldehyde

Cat. No.: B119999

Essential Safety and Handling Guide for 6-Methyl-2-
pyridinecarboxaldehyde

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 6-Methyl-2-pyridinecarboxaldehyde. It is intended for
researchers, scientists, and drug development professionals to ensure the safe and compliant
use of this chemical.

Physicochemical and Safety Data

A summary of key quantitative data for 6-Methyl-2-pyridinecarboxaldehyde is presented
below for easy reference and comparison.
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Property Value References
Molecular Formula C7H7NO [1112][3]
Molecular Weight 121.14 g/mol [1]12]
Appearance Dark yellow crystalline solid [2]

CAS Number 1122-72-1 [4][5][6][7]
Boiling Point 181 °C (358 °F) [5]

Melting Point 31-33 °C [2]

Density 1.126 g/cm3 at 25 °C (77 °F) [5]

Hazard Identification and Personal Protective
Equipment (PPE)

6-Methyl-2-pyridinecarboxaldehyde is classified as a substance that causes skin and serious
eye irritation, and may cause respiratory irritation.[1][2][4][7] It is also harmful if swallowed and
may cause an allergic skin reaction.[4][5] Adherence to proper PPE protocols is mandatory to
minimize exposure risks.
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PPE Category

Recommended Equipment

Rationale & Best Practices

Eye/Face Protection

Chemical safety goggles
(compliant with EN 166 or
OSHA 29 CFR 1910.133). A
full-face shield may be

required for splash hazards.

To prevent contact with eyes,
which can cause serious
irritation.[1][4][6][8] Ensure a
tight fit. In case of eye contact,
rinse cautiously with water for

several minutes.[4][6]

Hand Protection

Chemically resistant,
impervious gloves (e.g., nitrile
rubber).

To prevent skin contact, which
can cause irritation and allergic
reactions.[1][4][8] Wash and
dry hands thoroughly after use.
Contaminated work clothing
should not be allowed out of

the workplace.[4]

Skin and Body Protection

Lab coat, long-sleeved
clothing, and closed-toe shoes.
An impervious chemical
protective apron may be
necessary when pouring or if

there is a risk of splashing.

To protect skin from exposure.
[1][4][8] Contaminated clothing
should be removed and

washed before reuse.[4]

Respiratory Protection

Not typically required under
normal use conditions with
adequate ventilation. For
large-scale use, emergencies,
or if ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator should be used.

To prevent respiratory tract
irritation.[4][6] All handling
should be conducted in a well-
ventilated area, preferably a

chemical fume hood.[6][9]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 6-Methyl-2-pyridinecarboxaldehyde from receipt to use is

critical for laboratory safety.

1. Pre-Handling Preparations:
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Engineering Controls: Ensure all operations are conducted in a certified chemical fume hood
to maintain adequate ventilation.[6][9]

Emergency Equipment: Verify that a safety shower and an emergency eyewash station are
readily accessible and have been recently tested.[6][9]

PPE Inspection: Before starting any work, inspect all required PPE (goggles, gloves, lab
coat) for any signs of damage or wear.[8]

Review Safety Data Sheet (SDS): Always review the SDS for 6-Methyl-2-
pyridinecarboxaldehyde before use.[1][4][5][6]

. Handling the Chemical:

Container Inspection: Upon receipt and before each use, inspect the container for any
damage or leaks.

Safe Handling Practices: Avoid direct contact with skin and eyes.[4] Do not breathe in dust or
fumes.[4][6] Keep the container tightly closed when not in use.[4][6]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition as it is a combustible material.[5][6]

Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly with
soap and water after handling the chemical.[4][6]

. In Case of Accidental Exposure:

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention if irritation persists.[1][4][6]

Skin Contact: Wash the affected area immediately with soap and plenty of water while
removing all contaminated clothing. If skin irritation or a rash occurs, seek medical attention.

[1]141(6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention if you feel unwell.[1][4][6]
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 Ingestion: If swallowed, rinse the mouth with water and give a glass of water to drink. Do not
induce vomiting. Call a poison center or doctor if you feel unwell.[1][4][5]

Disposal Plan

Proper disposal of 6-Methyl-2-pyridinecarboxaldehyde and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste material, including any contaminated absorbents from spills, in a clean, dry,
and properly labeled, sealable container designated for chemical waste.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

2. Spill Management:

o Minor Spills: For small spills, clean them up immediately. Wear appropriate PPE, avoid
generating dust, and use an inert absorbent material. Place the collected material into a
suitable container for disposal.[4]

e Major Spills: In the event of a large spill, evacuate the area and move upwind. Alert the
appropriate emergency services and your institution's EHS office.[4]

3. Final Disposal:

» Dispose of the contents and the container at an authorized hazardous or special waste
collection point, in accordance with all local, regional, and national regulations.[4][6] Do not
empty into drains.[6]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 6-Methyl-2-
pyridinecarboxaldehyde.
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Workflow for Handling 6-Methyl-2-pyridinecarboxaldehyde
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Caption: Safe handling workflow for 6-Methyl-2-pyridinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b119999?utm_src=pdf-custom-synthesis
https://www.fishersci.es/store/msds?partNumber=11316999&countryCode=ES&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-2-pyridinecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-2-pyridinecarboxaldehyde
https://www.bldpharm.com/products/1122-72-1.html
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p62003?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC127570010&countryCode=US&language=en
https://wap.guidechem.com/msds/1122-72-1.html
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.benchchem.com/product/b119999#personal-protective-equipment-for-handling-6-methyl-2-pyridinecarboxaldehyde
https://www.benchchem.com/product/b119999#personal-protective-equipment-for-handling-6-methyl-2-pyridinecarboxaldehyde
https://www.benchchem.com/product/b119999#personal-protective-equipment-for-handling-6-methyl-2-pyridinecarboxaldehyde
https://www.benchchem.com/product/b119999#personal-protective-equipment-for-handling-6-methyl-2-pyridinecarboxaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119999?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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